Cas no 2229253-08-9 (3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine)

3-(4-Methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine is a cyclopropane derivative featuring a methanesulfonylphenyl substituent, which imparts unique electronic and steric properties. The compound's rigid cyclopropane ring enhances structural stability, while the methanesulfonyl group contributes to its polarity and potential for hydrogen bonding. The dimethyl substitution at the 2-position further increases steric hindrance, influencing reactivity and selectivity in synthetic applications. This amine is of interest in medicinal chemistry and agrochemical research due to its potential as a building block for biologically active molecules. Its well-defined structure and functional groups make it a versatile intermediate for further derivatization or as a scaffold in drug discovery.

3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine structure

2229253-08-9 structure

Product Name:3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine

CAS No:2229253-08-9

MF:C₁₂H₁₇NO₂S

MW:239.33388209343

CID:6399541

PubChem ID:165638060

Update Time:2025-08-05

3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
- 2229253-08-9
- EN300-1989808
- Inchi： 1S/C12H17NO2S/c1-12(2)10(11(12)13)8-4-6-9(7-5-8)16(3,14)15/h4-7,10-11H,13H2,1-3H3
- InChI Key： UHDYNZWJIAOFNE-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=CC=1)C1C(C1(C)C)N)(=O)=O

Computed Properties

Exact Mass: 239.09799996g/mol
Monoisotopic Mass: 239.09799996g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 68.5Å²

3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1989808-1g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	1g	$1057.0	2023-09-16
Enamine	EN300-1989808-5g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	5g	$3065.0	2023-09-16
Enamine	EN300-1989808-10g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	10g	$4545.0	2023-09-16
Enamine	EN300-1989808-0.05g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	0.05g	$888.0	2023-09-16
Enamine	EN300-1989808-0.1g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	0.1g	$930.0	2023-09-16
Enamine	EN300-1989808-0.25g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	0.25g	$972.0	2023-09-16
Enamine	EN300-1989808-0.5g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	0.5g	$1014.0	2023-09-16
Enamine	EN300-1989808-1.0g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	1g	$1371.0	2023-06-02
Enamine	EN300-1989808-2.5g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	2.5g	$2071.0	2023-09-16
Enamine	EN300-1989808-5.0g	3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine	2229253-08-9	5g	$3977.0	2023-06-02

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Additional information on 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine

Research Brief on 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229253-08-9)

The compound 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229253-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and methanesulfonylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific scrutiny.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research indicates that 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine may interact with specific receptors in the central nervous system, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety. The compound's structural features, including the dimethylcyclopropane ring, are believed to contribute to its stability and bioavailability, which are critical factors for drug development.

Recent synthetic approaches to 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the cyclopropanation step, a critical stage in the synthesis of this compound. This advancement not only facilitates large-scale production but also ensures the consistency of the compound's pharmacological profile.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetics and toxicology. For instance, a 2023 study in Biochemical Pharmacology demonstrated that 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits favorable absorption and distribution properties, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development. Additionally, the compound's metabolic stability has been confirmed through extensive liver microsome assays, which showed negligible degradation over extended periods.

The therapeutic potential of 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine extends beyond neurology. Emerging research suggests its applicability in oncology, particularly as an adjuvant in chemotherapy. A recent preprint (BioRxiv, 2023) highlighted its ability to sensitize cancer cells to conventional chemotherapeutic agents, thereby reducing the required dosage and mitigating side effects. This multi-faceted utility positions the compound as a versatile candidate for translational research.

In conclusion, 3-(4-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229253-08-9) represents a promising avenue for future pharmaceutical development. Its unique chemical structure, coupled with its broad therapeutic potential, makes it a compelling subject for ongoing and future studies. Further research is warranted to fully explore its mechanisms of action and to advance its clinical applications.